Cas no 89009-75-6 (1H-1,4-Diazepine-1-propanamide, hexahydro-N-(1-methylethyl)-)

1H-1,4-Diazepine-1-propanamide, hexahydro-N-(1-methylethyl)- structure
89009-75-6 structure
Product Name:1H-1,4-Diazepine-1-propanamide, hexahydro-N-(1-methylethyl)-
CAS No:89009-75-6
MF:C11H23N3O
MW:213.31982254982
CID:616137
PubChem ID:13270106
Update Time:2025-04-19

1H-1,4-Diazepine-1-propanamide, hexahydro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Diazepine-1-propanamide, hexahydro-N-(1-methylethyl)-
    • 3-(1,4-diazepan-1-yl)-N-propan-2-ylpropanamide
    • 89009-75-6
    • DTXSID50533515
    • 3-(1,4-Diazepan-1-yl)-N-(propan-2-yl)propanamide
    • AKOS005261977
    • Inchi: 1S/C11H23N3O/c1-10(2)13-11(15)4-8-14-7-3-5-12-6-9-14/h10,12H,3-9H2,1-2H3,(H,13,15)
    • InChI Key: DDSLGEDAUXKYCL-UHFFFAOYSA-N
    • SMILES: O=C(CCN1CCNCCC1)NC(C)C

Computed Properties

  • Exact Mass: 213.184112366g/mol
  • Monoisotopic Mass: 213.184112366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 44.4Ų
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